Cas no 2248322-84-9 (Tert-butyl 4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate)

• Product Name: Tert-butyl 4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate
• CAS No: 2248322-84-9
• MF: C₉H₁₄N₂O₂S₂
• MW: 246.349659442902
• CID: 5757238
• PubChem ID: 137940888
• Update Time: 2023-11-15

Tert-butyl 4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6510184
• Tert-butyl 4-amino-2-methylsulfanyl-1,3-thiazole-5-carboxylate
• tert-butyl 4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate
• 2248322-84-9
• Tert-butyl 4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C9H14N2O2S2/c1-9(2,3)13-7(12)5-6(10)11-8(14-4)15-5/h10H2,1-4H3
• InChI Key： HHTPBWODKKMXRA-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C(=O)OC(C)(C)C)N)SC

Computed Properties

• Exact Mass: 246.04967004g/mol
• Monoisotopic Mass: 246.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 119Ų